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Compound of Interest

Compound Name: Cefetamet sodium

Cat. No.: B1668831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Cefetamet sodium,

administered as its oral prodrug Cefetamet pivoxil, in the treatment of pediatric respiratory

infections. The information is compiled from various clinical studies and pharmacological

reviews, focusing on its mechanism of action, pharmacokinetic profile, clinical efficacy, and

safety in the pediatric population.

Introduction
Cefetamet pivoxil is an oral third-generation cephalosporin antibiotic.[1][2] Following oral

administration, it is hydrolyzed to its active metabolite, cefetamet.[2][3] Its broad spectrum of

activity against common respiratory pathogens makes it a valuable option for treating

community-acquired respiratory tract infections in children.[1] Cefetamet has demonstrated

efficacy in treating a range of infections, including pneumonia, otitis media, and

pharyngotonsillitis in the pediatric population.

Mechanism of Action
Cefetamet exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall. Like

other β-lactam antibiotics, its primary targets are the penicillin-binding proteins (PBPs), which

are enzymes crucial for the final steps of peptidoglycan synthesis. By binding to and

inactivating these enzymes, particularly PBP 1a and PBP 3, cefetamet disrupts the cross-

linking of peptidoglycan chains. This leads to a weakening of the cell wall, making the
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bacterium susceptible to osmotic lysis and ultimately causing cell death. Cefetamet is also

stable against many β-lactamases, the enzymes produced by some bacteria to confer

resistance to β-lactam antibiotics.
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Clinical Trial Workflow
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Prescribing Decision Logic

Pediatric Patient with
Respiratory Tract Infection
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Yes (Non-severe reaction)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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